Cas no 849620-21-9 (2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile)

• Product Name: 2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile
• CAS No: 849620-21-9
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• MDL: MFCD07710120
• CID: 3030589
• PubChem ID: 4822724
• Update Time: 2025-05-20

2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxy-benzylamino)-5-nitro-benzonitrile
• 2-[(3-methoxyphenyl)methylamino]-5-nitrobenzonitrile
• 849620-21-9
• SB82408
• 2-((3-Methoxybenzyl)amino)-5-nitrobenzonitrile
• AKOS000321484
• H23602
• MFCD07710120
• LS-01786
• 2-{[(3-methoxyphenyl)methyl]amino}-5-nitrobenzonitrile
• AKOS015941567
• STK501337
• 2-[(3-methoxybenzyl)amino]-5-nitrobenzonitrile
• ALBB-004867
• 2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile

• MDL： MFCD07710120
• Inchi： 1S/C15H13N3O3/c1-21-14-4-2-3-11(7-14)10-17-15-6-5-13(18(19)20)8-12(15)9-16/h2-8,17H,10H2,1H3
• InChI Key： TWQAJSVIHMCROE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CNC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.09569129Da
• Monoisotopic Mass: 283.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.9Ų

2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile Security Information

• HazardClass：IRRITANT

Additional information on 2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile

Introduction to 2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile (CAS No. 849620-21-9)

2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile (CAS No. 849620-21-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitro group and a cyano group, which contribute to its potential biological activities and therapeutic applications.

The molecular formula of 2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile is C₁₄H₁₂N₄O₃, and its molecular weight is approximately 276.27 g/mol. The compound's structure consists of a benzene ring substituted with a methoxybenzylamino group at the 2-position and a nitro group at the 5-position, along with a cyano group. These functional groups play crucial roles in determining the compound's chemical properties and biological activities.

In recent years, 2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the activation of caspase pathways and the modulation of cell cycle regulatory proteins. These findings have opened up new avenues for the development of novel anticancer therapies.

The pharmacokinetic properties of 2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile have also been explored to assess its suitability as a therapeutic agent. Research indicates that the compound has good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further preclinical and clinical evaluation. Additionally, studies have shown that the compound exhibits low toxicity in animal models, which is a crucial factor in drug development.

In terms of synthetic methods, several approaches have been developed to synthesize 2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile. One common method involves the reaction of 5-nitroisatoic anhydride with 3-methoxybenzylamine in the presence of a suitable base. This method provides high yields and purity, making it suitable for large-scale production. Another approach involves the coupling of 5-nitroisatin with 3-methoxybenzylamine using microwave-assisted synthesis, which significantly reduces reaction times and improves efficiency.

The structural diversity and functional versatility of 2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile have also led to its exploration as a scaffold for the design of new derivatives with enhanced biological activities. For instance, modifications at the methoxy group or the introduction of additional functional groups have been shown to improve potency and selectivity against specific targets. These efforts are ongoing and are expected to yield new compounds with improved therapeutic profiles.

In conclusion, 2-(3-Methoxybenzyl)amino-5-nitrobenzonitrile (CAS No. 849620-21-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its use as a therapeutic agent.